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Compound of Interest

Compound Name: 2,7-Dichlorodihydrofluorescein

Cat. No.: B1593923 Get Quote

This guide provides critical safety, handling, and disposal procedures for 2',7'-

Dichlorodihydrofluorescein (DCFH), ensuring the well-being of laboratory personnel and

compliance with safety regulations. The following information is intended for researchers,

scientists, and drug development professionals.

Chemical Identifier:

Name: 2',7'-Dichlorodihydrofluorescein

Synonyms: DCFH, H2DCFDA, 2',7'-Dichlorofluorescin diacetate

CAS Number: 4091-99-0

Hazard Summary: 2',7'-Dichlorodihydrofluorescein is known to cause skin and eye irritation and

may lead to respiratory irritation.[1][2] While comprehensive toxicological data is not available,

it is crucial to handle this chemical with caution, assuming it is potentially harmful upon

inhalation, ingestion, or skin contact.[3]

Personal Protective Equipment (PPE)
The following table summarizes the essential personal protective equipment required when

handling 2',7'-Dichlorodihydrofluorescein.
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PPE Category Item Specification/Material

Eye and Face Safety Glasses With side shields.

Chemical Splash Goggles
Recommended when there is

a risk of splashing.

Face Shield

To be worn in conjunction with

goggles when handling larger

quantities or when splashing is

likely.

Hand Gloves

Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected

before use and changed

frequently.

Body Laboratory Coat
Standard lab coat to be worn

at all times in the laboratory.

Respiratory Dust Mask/Respirator

A NIOSH-approved N95 or P1

dust mask is recommended if

handling the powder and

generating dust.[4]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a well-ventilated work area, preferably a chemical fume hood, especially when

handling the solid powder to minimize inhalation of dust.

Clear the workspace of any unnecessary items.

Have an emergency eyewash station and safety shower readily accessible.

Verify that all necessary PPE is available and in good condition.

2. Weighing and Solution Preparation:
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When weighing the solid form of 2',7'-Dichlorodihydrofluorescein, perform this task in a fume

hood or a designated weighing enclosure to avoid dust generation.

To prepare a solution, slowly add the solid to the solvent (e.g., DMSO) to avoid splashing.

Keep the container tightly closed when not in use.

3. Experimental Use:

Handle all solutions containing 2',7'-Dichlorodihydrofluorescein with the same level of

precaution as the solid form.

Avoid direct contact with skin and eyes.

If working with cell cultures or other biological materials, follow appropriate sterile techniques

in conjunction with chemical safety protocols.

4. Post-Handling:

Thoroughly wash hands with soap and water after handling the chemical, even if gloves

were worn.[1]

Decontaminate all work surfaces and equipment used.

Remove and properly dispose of contaminated gloves and other disposable PPE.

Disposal Plan: Step-by-Step Waste Management
1. Waste Segregation:

All solid waste contaminated with 2',7'-Dichlorodihydrofluorescein (e.g., weigh boats, pipette

tips, gloves) should be collected in a designated, clearly labeled hazardous waste container.

Liquid waste containing this chemical should be collected in a separate, labeled hazardous

waste container. Do not mix with incompatible waste streams.

2. Container Management:
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Keep waste containers securely sealed when not in use.

Store waste containers in a designated, well-ventilated secondary containment area away

from incompatible materials.

3. Final Disposal:

Dispose of all waste in accordance with local, state, and federal regulations.[2][3]

Do not dispose of 2',7'-Dichlorodihydrofluorescein down the drain or in the regular trash.[1]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste pickup and disposal procedures.

Workflow Diagram
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Caption: Workflow for safe handling and disposal of 2',7'-Dichlorodihydrofluorescein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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